Cas no 2229422-30-2 (3-(3,3-dimethylcyclohexyl)-1,2-oxazol-5-amine)

• Product Name: 3-(3,3-dimethylcyclohexyl)-1,2-oxazol-5-amine
• CAS No: 2229422-30-2
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6063121
• PubChem ID: 165720691
• Update Time: 2025-07-18

3-(3,3-dimethylcyclohexyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-dimethylcyclohexyl)-1,2-oxazol-5-amine
• 2229422-30-2
• EN300-1734845

• Inchi： 1S/C11H18N2O/c1-11(2)5-3-4-8(7-11)9-6-10(12)14-13-9/h6,8H,3-5,7,12H2,1-2H3
• InChI Key： VWWLCFLGZYJDCL-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2CCCC(C)(C)C2)=N1)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52Ų

Additional information on 3-(3,3-dimethylcyclohexyl)-1,2-oxazol-5-amine

Introduction to 3-(3,3-dimethylcyclohexyl)-1,2-oxazol-5-amine (CAS No. 2229422-30-2)

3-(3,3-dimethylcyclohexyl)-1,2-oxazol-5-amine, identified by the Chemical Abstracts Service number 2229422-30-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a unique structural framework that has garnered attention for its potential applications in drug discovery and development. The compound’s molecular architecture, comprising a dimethylcyclohexyl side chain attached to an oxazol ring system, positions it as a versatile scaffold for synthesizing bioactive molecules.

The oxazol core is a five-membered heterocycle containing oxygen and nitrogen atoms, which is known for its stability and ability to participate in hydrogen bonding interactions. This characteristic makes it a valuable component in designing molecules that can interact with biological targets such as enzymes and receptors. The presence of the dimethylcyclohexyl group enhances the lipophilicity of the compound, facilitating its absorption and distribution within biological systems. Such structural features are critical in optimizing pharmacokinetic properties, including solubility, permeability, and metabolic stability.

In recent years, there has been growing interest in developing novel therapeutic agents based on oxazol derivatives due to their demonstrated efficacy in various pharmacological contexts. Research has highlighted the potential of these compounds in modulating inflammatory pathways, neurotransmitter systems, and metabolic processes. Specifically, studies have explored the interaction of 3-(3,3-dimethylcyclohexyl)-1,2-oxazol-5-amine with enzymes involved in oxidative stress and inflammation, suggesting its potential as an anti-inflammatory agent.

One of the most compelling aspects of this compound is its structural flexibility, which allows for further derivatization to enhance specific biological activities. Researchers have been experimenting with various functional groups attached to the oxazol ring to improve binding affinity and selectivity. For instance, modifications at the 5-amino position have been shown to modulate the compound’s interaction with target proteins. These modifications are often guided by computational modeling and high-throughput screening techniques to identify optimal pharmacophores.

The synthesis of 3-(3,3-dimethylcyclohexyl)-1,2-oxazol-5-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the oxazol ring through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the dimethylcyclohexyl side chain and the amino group at the 5-position of the ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve efficiency.

From a medicinal chemistry perspective, the compound’s potential lies in its ability to serve as a lead molecule for drug development. Its unique structural motifs offer opportunities for designing analogs with enhanced pharmacological properties. For example, studies have investigated how variations in the substitution pattern around the oxazol ring can influence receptor binding affinity and metabolic stability. Such research is crucial for identifying candidates that can progress into clinical trials.

Recent advancements in biocatalysis have also opened new avenues for synthesizing complex molecules like 3-(3,3-dimethylcyclohexyl)-1,2-oxazol-5-amine more efficiently. Enzymatic approaches can provide sustainable alternatives to traditional synthetic methods by reducing waste and energy consumption. Additionally, biocatalytic transformations offer precise control over regioselectivity and stereoselectivity, which are essential for producing enantiomerically pure compounds that exhibit optimal biological activity.

The compound’s role in drug discovery is further underscored by its compatibility with modern screening technologies such as fragment-based drug design (FBDD) and structure-based drug design (SBDD). These approaches rely on identifying small molecules that interact with biological targets through high-resolution structural information. The structural features of 3-(3,3-dimethylcyclohexyl)-1,2-oxazol-5-amine, particularly its rigid heterocyclic core and lipophilic side chain, make it an attractive candidate for these methodologies.

In conclusion,3-(3,3-dimethylcyclohexyl)-1,2-oxazol-5-amine (CAS No. 2229422-30-2) represents a promising scaffold for developing novel therapeutic agents. Its unique structural attributes offer opportunities for designing molecules with tailored biological activities across various disease areas. As research continues to uncover new applications for this compound and related derivatives,its significance in pharmaceutical chemistry is expected to grow further.